Cas no 1212928-71-6 ((3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE
• CAS No: 1212928-71-6
• MF: C₉H₈F₂N₂
• MW: 182.170028686523
• CID: 5595750
• PubChem ID: 130646102
• Update Time: 2025-05-19

(3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2,6-difluoro-, (βS)-
• 1212928-71-6
• N14993

• Inchi： 1S/C9H8F2N2/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3,8H,4,13H2/t8-/m0/s1
• InChI Key： NCBXVZAZTYIJFZ-QMMMGPOBSA-N
• SMILES： C(#N)C[C@H](N)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 182.06555459g/mol
• Monoisotopic Mass: 182.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 297.4±35.0 °C(Predicted)
• pka: 5.96±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE

Introduction to (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE (CAS No. 1212928-71-6)

{(3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE}, identified by the Chemical Abstracts Service Number (CAS No.) 1212928-71-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This chiral nitroalkene derivative has garnered considerable attention due to its structural complexity and potential biological activities. The presence of a stereogenic center at the (3S) position, combined with the electron-withdrawing nature of the nitrile group and the electron-donating effect of the amino group, makes this molecule a promising candidate for further exploration in drug discovery.

The (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE structure is characterized by a propenenitrile backbone substituted with an amino group at the third carbon and a 2,6-difluorophenyl moiety at the same position. The 2,6-difluorophenyl group introduces fluorine atoms at the ortho positions, which are known to enhance metabolic stability and binding affinity in many pharmacological contexts. This feature has made it a focal point in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their unique physicochemical properties. The fluorine atoms in (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE contribute to its lipophilicity and resistance to enzymatic degradation, making it an attractive scaffold for designing drugs with improved bioavailability and prolonged half-life. Furthermore, the chiral center at the (3S) configuration allows for the synthesis of enantiomerically pure forms, which is crucial for achieving optimal pharmacological effects while minimizing side reactions.

One of the most compelling aspects of (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of this compound make it a suitable candidate for inhibiting specific kinases by binding to their active sites. Preliminary studies have suggested that derivatives of this molecule exhibit inhibitory activity against certain kinases, making them promising candidates for further development.

The synthesis of (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. The introduction of the (3S) configuration typically requires chiral auxiliaries or catalysts to achieve high enantiomeric purity. Recent advancements in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound with greater efficiency and scalability.

Another area where (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE shows promise is in the development of antimicrobial agents. The combination of the nitrile group and the fluorinated aromatic ring provides unique interactions with bacterial enzymes and cell membranes, leading to potent antimicrobial activity. Research has indicated that derivatives of this compound exhibit efficacy against various bacterial strains, including those resistant to conventional antibiotics. This makes it an attractive candidate for developing new-generation antibiotics.

The pharmacokinetic properties of (3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE are also worth mentioning. The presence of fluorine atoms enhances its metabolic stability, reducing rapid degradation in vivo. Additionally, its lipophilic nature allows for efficient absorption across biological membranes, improving bioavailability. These properties make it an ideal candidate for oral administration and systemic delivery.

In conclusion,(3S)-3-AMINO-3-(2,6-DIFLUOROPHENYL)PROPANENITRILE (CAS No. 1212928-71-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a promising scaffold for developing kinase inhibitors, antimicrobial agents, and other therapeutic agents. The advancements in synthetic chemistry have made it possible to produce enantiomerically pure forms of this compound with greater ease, further enhancing its utility in drug discovery.